tert-Butyl (2-(5-(4-chlorophenyl)-2,4-dioxothiazolidin-3-yl)ethyl)carbamate

• IUPAC Name: tert-butyl N-[2-[5-(4-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-3-yl]ethyl]carbamate
• InChI: InChI=1S/C16H19ClN2O4S/c1-16(2,3)23-14(21)18-8-9-19-13(20)12(24-15(19)22)10-4-6-11(17)7-5-10/h4-7,12H,8-9H2,1-3H3,(H,18,21)
• InChI Key: CVNIPVRINWGSFE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCN1C(=O)C(SC1=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H19ClN2O4S
• Molecular Weight: 370.9 g/mol

Description

The compound “tert-Butyl (2-(5-(4-chlorophenyl)-2,4-dioxothiazolidin-3-yl)ethyl)carbamate” is a complex organic molecule. It contains a tert-butyl group, a carbamate group, a thiazolidine ring, and a chlorophenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. The exact structure would depend on the positions of these groups in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The carbamate group could undergo hydrolysis, and the thiazolidine ring could participate in various ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include its polarity, its molecular weight, and the presence of functional groups.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a drug or a pesticide, for example, its mechanism of action would depend on how it interacts with its target in the body or the environment.

Future Directions

The future research directions for this compound would depend on its applications. If it has medicinal properties, for example, future research could focus on improving its efficacy or reducing its side effects.